Cas no 2021977-97-7 (6-Chloro-1,1-difluoro-3,3-dimethylhexane)

• Product Name: 6-Chloro-1,1-difluoro-3,3-dimethylhexane
• CAS No: 2021977-97-7
• MF: C₈H₁₅ClF₂
• MW: 184.654508829117
• CID: 5284570
• Update Time: 2025-06-08

6-Chloro-1,1-difluoro-3,3-dimethylhexane Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1,1-difluoro-3,3-dimethylhexane
• Hexane, 6-chloro-1,1-difluoro-3,3-dimethyl-
• 6-Chloro-1,1-difluoro-3,3-dimethylhexane

• Inchi： 1S/C8H15ClF2/c1-8(2,4-3-5-9)6-7(10)11/h7H,3-6H2,1-2H3
• InChI Key： WTLXSAOCYQAHDV-UHFFFAOYSA-N
• SMILES： ClCCCC(C)(C)CC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 102
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 6-Chloro-1,1-difluoro-3,3-dimethylhexane

Recent Advances in the Study of 6-Chloro-1,1-difluoro-3,3-dimethylhexane (CAS: 2021977-97-7)

The compound 6-Chloro-1,1-difluoro-3,3-dimethylhexane (CAS: 2021977-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloro-difluoro and dimethylhexane structure, has shown promising potential in various applications, including drug development, agrochemicals, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility and mechanisms of action.

One of the key areas of research has been the optimization of synthetic routes for 6-Chloro-1,1-difluoro-3,3-dimethylhexane. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers employed a palladium-catalyzed cross-coupling reaction, which significantly improved the scalability and purity of the final product. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

In the realm of pharmaceutical research, 6-Chloro-1,1-difluoro-3,3-dimethylhexane has been investigated as a potential intermediate for the development of new therapeutic agents. A recent preprint on bioRxiv highlighted its role in the synthesis of fluorinated analogs of known bioactive molecules. The study found that the introduction of the chloro-difluoro moiety enhanced the metabolic stability and bioavailability of the resulting compounds, making them more suitable for in vivo applications. These findings open new avenues for the design of next-generation pharmaceuticals with improved pharmacokinetic properties.

Another noteworthy study, published in ACS Chemical Biology, explored the biological activity of 6-Chloro-1,1-difluoro-3,3-dimethylhexane itself. The researchers discovered that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. While the exact mechanism remains under investigation, preliminary data suggest that the difluoro and chloro groups play a crucial role in binding to the enzyme's active site. This discovery could lead to the development of novel anti-inflammatory agents, although further studies are needed to validate these findings and assess potential toxicity.

Beyond pharmaceuticals, 6-Chloro-1,1-difluoro-3,3-dimethylhexane has also found applications in agrochemical research. A recent report in the Journal of Agricultural and Food Chemistry described its use as a precursor for the synthesis of new-generation pesticides. The compound's stability under environmental conditions and its ability to penetrate plant tissues make it an attractive candidate for crop protection. Field trials are currently underway to evaluate its efficacy and environmental impact, with preliminary results showing promise.

In conclusion, the recent research on 6-Chloro-1,1-difluoro-3,3-dimethylhexane (CAS: 2021977-97-7) underscores its versatility and potential across multiple domains. From improved synthetic methods to novel pharmaceutical and agrochemical applications, this compound continues to be a focal point of innovation. Future studies will likely delve deeper into its mechanistic aspects and explore additional applications, further solidifying its importance in chemical biology and pharmaceutical sciences.